Cas no 91024-66-7 (2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester)

• Product Name: 2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
• CAS No: 91024-66-7
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 799123
• Update Time: 2024-02-02

2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
• 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, methyl ester

• Inchi： 1S/C7H11NO4/c1-3-12-7(10)8-5-4-6(9)11-2/h4-5H,3H2,1-2H3,(H,8,10)/b5-4+
• InChI Key： IEKFJXRZTVHWJM-SNAWJCMRSA-N
• SMILES： C(OC)(=O)/C=C/NC(OCC)=O

Computed Properties

• Exact Mass: 173.069
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 64.6A^2